Methyl 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetate

• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: methyl 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetate
• InChI: InChI=1S/C8H10N2O4/c1-4-5(3-6(11)14-2)7(12)10-8(13)9-4/h3H2,1-2H3,(H2,9,10,12,13)
• InChI Key: AWAGAPBYMVMAPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC(=O)OC

Description

Methyl 2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetate is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetic acid (5.17 g; 28,1 mmol) was suspended in methanol (70.2 mL) and to the stirred mixture was added thionyl chloride (40.7 ml; 562 mmol) dropwise at 0° C. The mixture was stirred under reflux for 12 h. After cooling, the white precipitate was filtered off, washed with methanol and dried under reduced pressure with phosphorus pentoxide to give 5.4 g (97%) of the title compound as a white solid.